Cas no 957035-33-5 (3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine)

3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine is a heterocyclic compound featuring both pyrazole and pyridazine moieties, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of bromo and chloro substituents enhances its reactivity, facilitating cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its structural framework is valuable for constructing complex molecules, particularly in medicinal chemistry for drug discovery. The compound's stability under standard conditions ensures reliable handling and storage. Its precise functional group arrangement allows for selective modifications, enabling the development of targeted bioactive compounds. This makes it a useful building block for researchers exploring novel therapeutic agents or agrochemicals.
3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine structure
957035-33-5 structure
Product Name:3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine
CAS No:957035-33-5
MF:C7H4BrClN4
MW:259.490458488464
MDL:MFCD09475884
CID:802713
PubChem ID:26369847
Update Time:2025-05-28

3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine
    • Pyridazine,3-(4-bromo-1H-pyrazol-1-yl)-6-chloro-
    • BS-33375
    • MFCD09475884
    • 957035-33-5
    • AKOS010264383
    • 3-(4-bromopyrazol-1-yl)-6-chloropyridazine
    • 3-(4-bromopyrazol-1-yl)-6-chloro-pyridazine
    • DTXSID80649991
    • A845392
    • MDL： MFCD09475884
    • Inchi： 1S/C7H4BrClN4/c8-5-3-10-13(4-5)7-2-1-6(9)11-12-7/h1-4H
    • InChI Key： KPQXONXRLAIKLB-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C=1)C1=CC=C(N=N1)Cl

Computed Properties

  • Exact Mass: 257.931
  • Monoisotopic Mass: 257.931
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.6A^2

Experimental Properties

  • Density: 1.92
  • Boiling Point: 419.5 °C at 760 mmHg
  • Flash Point: 207.5 °C

3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029182651-100g
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 957035-33-5 95%
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Fluorochem
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Fluorochem
212279-25g
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TRC
B688183-100mg
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B688183-250mg
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 $ 75.00 2023-04-18
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3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine
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3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:957035-33-5)3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine
Order Number:A845392
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:05
Price ($):334.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:957035-33-5)3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine
A845392
Purity:99%
Quantity:25g
Price ($):334.0
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